ML148

• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C20H21N3O/c1-15-6-5-7-17(12-15)23-14-21-18-13-16(8-9-19(18)23)20(24)22-10-3-2-4-11-22/h5-9,12-14H,2-4,10-11H2,1H3
• InChIKey: YQNOQZALLOQMPY-UHFFFAOYSA-N

ML148 Compound Procurement Guide: A Selective 15-PGDH Uncompetitive Inhibitor for Prostaglandin Pathway Research

ML148 (CID-3243760, Compound 13) is a small-molecule inhibitor of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH/HPGD), discovered through quantitative high-throughput screening (qHTS) by the NIH Chemical Genomics Center [1]. It belongs to the benzimidazole-carboxamide chemical class and is classified as an uncompetitive inhibitor—binding preferentially to the enzyme–substrate complex rather than the free enzyme—an attribute that distinguishes it mechanistically from competitive 15-PGDH inhibitors such as ML147 within the same probe family [1]. ML148 is supplied primarily as a research-use-only chemical probe for interrogating prostaglandin E2 (PGE2) signaling, inflammation, and tissue regeneration pathways [1].

Mechanism Uncompetitive inhibitor binding enzyme–substrate complex for prostaglandin pathway studies

Pathway PGE₂ signaling, inflammation, and tissue regeneration research models

Use Context Research-use-only chemical probe; supplied as mechanistic tool compound

• [1] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. View Source

Why Generic Substitution Fails: ML148 Differentiation from In-Class 15-PGDH Inhibitors

The 15-PGDH inhibitor landscape includes multiple chemical scaffolds—thiazolidinediones, pyrrole-based probes, and benzimidazole-carboxamides—that exhibit divergent inhibition mechanisms, selectivity profiles, and ADME properties. ML148 is an uncompetitive inhibitor requiring prior substrate–enzyme complex formation [1], whereas ML147 from the same probe family is competitive [1]; ML387 and ML388, developed as successor probes from the ML148/ML149 scaffold, possess improved aqueous solubility and microsomal stability but exhibit markedly different selectivity indices against off-target dehydrogenases [2]. These differences mean that substituting one 15-PGDH inhibitor for another—even within the same chemical series—can alter experimental outcomes in cell-based PGE2 induction assays and in vitro ADME profiling. The quantitative evidence below establishes where ML148 offers verifiable differentiation that should inform procurement decisions.

Inhibition mechanism mismatch

ML148 is uncompetitive; ML147 is competitive. Kinetic behavior and substrate dependence may not transfer directly.

Selectivity and ADME divergence

Successor probes ML387/ML388 exhibit different off-target profiles and metabolic stability; endpoint response may shift.

Solubility and formulation context

Aqueous solubility differs across chemical series, potentially altering assay concentration range and exposure.

• [1] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. View Source
• [2] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. View Source

ML148 Quantitative Differentiation Evidence: Head-to-Head Selectivity, Mechanism, and ADME Data

Uncompetitive vs. Competitive Inhibition Mechanism: ML148 vs. ML147

ML148 is an uncompetitive inhibitor of 15-PGDH, meaning it binds exclusively to the enzyme–substrate (E–S) complex, not to the free enzyme. This contrasts with ML147 (CID-3245059), a competitive inhibitor from the same probe family that competes directly with substrate for the free enzyme active site [1]. The uncompetitive mechanism of ML148 is confirmed by kinetic analysis: at a concentration of 10 nM, ML148 reduces the apparent Km by approximately 50% and decreases Vmax by approximately 25%, a hallmark kinetic signature of uncompetitive inhibition [1]. In contrast, ML147, as a competitive inhibitor, increases apparent Km without affecting Vmax [1]. This mechanistic distinction has direct practical consequences: ML148 becomes more potent at higher substrate concentrations (a therapeutically relevant scenario when PGE2 is elevated), while ML147 loses potency under the same conditions.

Inhibition Mechanism

Head-to-head

ML148: uncompetitive; 10 nM reduced Km ~50%, Vmax ~25%

ML147: competitive; Km increase, Vmax unchanged

Supports uncompetitive kinetic study context

Substrate-dependent potency modulation

Evidence Dimension	Inhibition mechanism (enzyme kinetic parameters at 10 nM inhibitor concentration)
Target Compound Data	ML148: Uncompetitive; apparent Km reduced by ~50% from control, Vmax reduced by ~25% at 10 nM
Comparator Or Baseline	ML147 (CID-3245059): Competitive; increases apparent Km without affecting Vmax
Quantified Difference	ML148 is uncompetitive (binds E–S complex); ML147 is competitive (binds free enzyme). At 10 nM, ML148 produces a 50% Km shift and 25% Vmax reduction vs. ML147's pattern of Km increase with no Vmax change.
Conditions	In vitro HPGD enzymatic assay with real-time kinetic NADH fluorescence monitoring; NAD⁺ cofactor and PGE2 substrate

Why This Matters

Researchers designing experiments under elevated prostaglandin conditions should select ML148 when uncompetitive kinetic behavior is desired, as its potency increases with substrate accumulation—a feature absent in competitive inhibitors like ML147.

• [1] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. View Source

Selectivity Index Against Off-Target Dehydrogenase ALDH1A1: ML148 vs. ML387

ML148 demonstrates a substantial selectivity window against aldehyde dehydrogenase 1A1 (ALDH1A1), the most sequence-homologous off-target dehydrogenase for 15-PGDH. In parallel counterscreen assays, ML148 exhibits an IC50 of 56 nM for 15-PGDH versus 36,000 nM for ALDH1A1, yielding a selectivity index of approximately 643-fold [1]. By contrast, the successor probe ML387 (CID-71307587), which emerged from SAR optimization of the ML148/ML149 scaffold, shows an IC50 of 22 nM for 15-PGDH but only 607 nM for ALDH1A1—a selectivity index of approximately 28-fold [2]. Against the more distantly related dehydrogenases HADH2 and HSD17β4, ML148 displays even greater discrimination, with IC50 values exceeding 57,500 nM (>1,026-fold selectivity) [1]. The ~23-fold greater selectivity index of ML148 over ML387 against ALDH1A1 may be relevant in experimental contexts where ALDH1A1 co-inhibition could confound phenotypic readouts.

ALDH1A1 Selectivity

Cross-study comparable

ML148: selectivity index ~643-fold

ML387: selectivity index ~28-fold

Higher ALDH1A1 discrimination context

Trade-off with on-target potency

Evidence Dimension	Selectivity index: IC50(ALDH1A1) / IC50(15-PGDH)
Target Compound Data	ML148: 15-PGDH IC50 = 56 nM; ALDH1A1 IC50 = 36,000 nM; Selectivity index ≈ 643-fold; HADH2 & HSD17β4 IC50 > 57,500 nM (>1,026-fold)
Comparator Or Baseline	ML387 (CID-71307587): 15-PGDH IC50 = 22 nM; ALDH1A1 IC50 = 607 nM; Selectivity index ≈ 28-fold; LDHA, LDHB, rGAPDH, HSD17β4 = inactive
Quantified Difference	ML148 selectivity index (643-fold) is approximately 23× greater than ML387 (28-fold) against ALDH1A1. ML148 is less potent on-target (56 nM vs. 22 nM) but more selective.
Conditions	In vitro enzymatic assays: 15-PGDH assay with PGE2/NAD⁺ and fluorescence readout of NADH; ALDH1A1 counterscreen with propionaldehyde/NAD⁺; HADH2 and HSD17β4 counterscreens with appropriate substrates. All assays run at NCGC/NIH Chemical Genomics Center under qHTS protocols.

Why This Matters

Procurement decisions should weigh the trade-off between absolute on-target potency (ML387 is ~2.5× more potent) and selectivity window (ML148 is ~23× more selective against ALDH1A1); ML148 is preferred when ALDH1A1 off-target activity must be minimized.

• [1] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. View Source
• [2] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. Table 12: Inhibitory activities of ML387 and of ML388 and related analogs versus a panel of dehydrogenases. View Source

PAMPA Passive Permeability: ML148 vs. ML149 and ML387

Parallel Artificial Membrane Permeability Assay (PAMPA) data at pH 7.4 place ML148 among the more permeable 15-PGDH chemical probes. In a comparative ADME profiling dataset, ML148 exhibited a PAMPA permeability of 1,196 × 10⁻⁶ cm/s [1]. This represents approximately 2.0-fold higher passive permeability than the close analog ML149 (599 × 10⁻⁶ cm/s) [1] and approximately 1.9-fold higher than the successor probe ML387 (624 × 10⁻⁶ cm/s) [2]. The only comparator surpassing ML148 in this dimension is ML388 (1,330 × 10⁻⁶ cm/s) [2]; however, ML388's advantage is offset by its poor rat liver microsomal stability (T½ = 1.8 min) [2]. ML148 thus occupies a distinct position in the permeability–stability trade-off space, offering robust passive diffusion while retaining moderate metabolic stability (RLM T½ = 7.3 min) [1].

Passive Permeability

Cross-study comparable

ML148: 1,196 × 10⁻⁶ cm/s

ML149: 599; ML387: 624; ML388: 1,330

Supports cell permeability selection context

Permeability–stability trade-off profile

Evidence Dimension	PAMPA passive permeability at pH 7.4 (10⁻⁶ cm/s)
Target Compound Data	ML148: PAMPA = 1,196 × 10⁻⁶ cm/s; RLM T½ = 7.3 min
Comparator Or Baseline	ML149 (CID-2331284): 599 × 10⁻⁶ cm/s; ML387: 624 × 10⁻⁶ cm/s, RLM T½ = 23 min; ML388: 1,330 × 10⁻⁶ cm/s, RLM T½ = 1.8 min
Quantified Difference	ML148 PAMPA is 2.0× higher than ML149, 1.9× higher than ML387, and 0.90× (slightly lower than) ML388. ML148 RLM T½ is intermediate: 4.1× longer than ML388 but 3.2× shorter than ML387.
Conditions	PAMPA assay at pH 7.4 lipid bilayer; rat liver microsomal stability assay with NADPH cofactor; data from NCGC/NIH Chemical Genomics Center probe characterization.

Why This Matters

For cell-based assays requiring robust intracellular target engagement, ML148's high passive permeability (second only to ML388 in this series) makes it a practical choice; the balanced permeability–stability profile may reduce the need for formulation optimization relative to less permeable alternatives.

• [1] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. Table 3: In vitro ADME properties of top HPGD inhibitors. View Source
• [2] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. §3.3: ADME properties of ML387 and ML388. View Source

Cellular PGE2 Induction Potency in A549 Lung Cancer Cells: ML148 vs. ML149

In a head-to-head cell-based assay measuring PGE2 production via HTRF (homogeneous time-resolved fluorescence) in A549 lung cancer cells, ML148 achieved an AC50 of 0.469 μM with a maximum induction of 129% relative to vehicle control [1]. The close analog ML149 (CID-2331284), tested in the same assay system, exhibited a significantly higher AC50 of 0.743 μM with a lower maximum induction of 106% [1]. In LNCaP prostate cancer cells, ML148 again outperformed ML149: AC50 of 0.884 μM (62% induction) for ML148 versus 2.797 μM (73% induction) for ML149, representing an approximately 3.2-fold greater potency for ML148 [1]. While ML387 and ML388 successors achieve even greater potency (ML387: AC50 = 0.662 μM with 174% induction in A549 cells) [1], they trade off the selectivity advantages described in Evidence Item 2. ML148 thus represents the strongest cellular PGE2 induction potency among the original three-probe set (ML147/ML148/ML149).

Cellular PGE₂ Induction

Head-to-head

ML148: A549 AC₅₀ 0.469 μM, 129% induction

ML149: A549 AC₅₀ 0.743 μM, 106% induction

Supports cell-based PGE₂ pathway activation studies

LNCaP data also available

Evidence Dimension	PGE2 induction in cell-based assays: AC50 and maximum % induction
Target Compound Data	ML148: A549 cells AC50 = 0.469 μM, 129% induction; LNCaP cells AC50 = 0.884 μM, 62% induction
Comparator Or Baseline	ML149 (CID-2331284): A549 cells AC50 = 0.743 μM, 106% induction; LNCaP cells AC50 = 2.797 μM, 73% induction. ML387 (CID-3474778): A549 cells AC50 = 0.662 μM, 174% induction; LNCaP cells AC50 = 0.884 μM, 69% induction.
Quantified Difference	ML148 is 1.6× more potent than ML149 in A549 cells (AC50 ratio = 0.743/0.469) with 1.22× greater maximum induction. In LNCaP cells, ML148 is 3.2× more potent than ML149 (AC50 ratio = 2.797/0.884), though ML149 achieves modestly higher maximum induction (73% vs. 62%).
Conditions	A549 lung cancer and LNCaP prostate cancer cell lines; 16-hour compound incubation; PGE2-d2 HTRF detection (Cisbio); 384-well format for LNCaP, 1536-well format for A549; 37 °C, 5% CO₂.

Why This Matters

For cell-based prostaglandin pathway studies, ML148 provides superior cellular potency and PGE2 induction compared to its closest analog ML149, reducing the compound concentration required to achieve robust target engagement and potentially minimizing vehicle-related cytotoxicity.

• [1] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. Table 10: PGE2 produced in A549 cells and LNCaP cells. View Source

Aqueous Kinetic Solubility Limitation: ML148 vs. ML387 and ML388 Successor Probes

A significant practical limitation of ML148 is its modest aqueous kinetic solubility. In the original probe characterization, ML148 exhibited a kinetic solubility of only 3 μM in PBS buffer (pH 7.4) [1]. In a later ADME profiling study using an alternative quantification method (UV detection), solubility was reported as >47 μM [2], but this value is still substantially lower than the successor probes ML387 (>50 μM) [3] and ML388 (28 μM) [3]. The original 3 μM measurement places ML148 among the least soluble probes in the 15-PGDH inhibitor family [1]. Users should note that this solubility constraint may affect the highest testable concentration range in cell-free biochemical assays and necessitate the use of DMSO stock solutions with careful control of final organic solvent concentration (typically ≤0.1% DMSO). In comparison, ML149's solubility was reported as >45 μM [2], and the combined PAMPA and Caco-2 data for ML148 (Caco-2 Papp = 15 × 10⁻⁶ cm/s, efflux ratio = 0.53) suggest that despite limited aqueous solubility, ML148 has adequate membrane permeability to achieve intracellular exposure [1].

Aqueous Solubility

Cross-study comparable

ML148: 3 μM (original) / >47 μM (later)

ML387: >50 μM; ML149: >45 μM

Solubility-limited assay concentration context

DMSO stock control recommended

Evidence Dimension	Aqueous kinetic solubility in PBS buffer (pH 7.4)
Target Compound Data	ML148: 3 μM (original probe report); >47 μM (later UV-based measurement)
Comparator Or Baseline	ML149: >45 μM; ML387: >50 μM; ML388: 28 μM; ML147: 3 μM
Quantified Difference	ML148 solubility (3 μM original) is approximately 15× to 17× lower than ML387 (>50 μM). The later measurement (>47 μM) narrows this gap but methodological differences between solubility assays should be considered.
Conditions	PBS buffer, pH 7.4, at 25 °C. Original measurement via kinetic solubility protocol; later measurement via UV quantification.

Why This Matters

Procurement for biochemical assay applications should account for ML148's aqueous solubility ceiling; DMSO stock preparation and final solvent concentration control are critical, and successor probes ML387/ML388 may be preferred when higher aqueous concentrations are required.

• [1] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. Table: Probe in vitro ADME properties. View Source
• [2] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. Table 3: In vitro ADME properties. View Source
• [3] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. §3.3: ADME properties of ML387 and ML388. View Source

Broad-Profiling Selectivity Across >450 In Vitro Pharmacology Assays: ML148 vs. Family

As part of the NIH Molecular Libraries Probe Production Network characterization, ML148 was tested in 501 in vitro pharmacology assays via PubChem's broad-profiling panel [1]. Across these assays, ML148 demonstrated activity only in HPGD-related assays performed at the NCGC, with no significant off-target activity detected against other dehydrogenase or reductase enzymes in the panel [1]. For context, the competitive inhibitor ML147 was tested across 459 assays with the same outcome, and ML149 across 507 assays [1]. While the successor probes ML387 and ML388 were tested against an expanded panel of five specific dehydrogenases (HPGD, ALDH1A1, LDHA, LDHB, rGAPDH, HSD17β4) and showed inactivity against LDHA, LDHB, rGAPDH, and HSD17β4 [2], ML148's broader profiling across >500 diverse biochemical and cellular targets provides a distinct, empirically validated breadth of selectivity evidence. This broad profiling dataset constitutes a unique differentiator for researchers concerned about cryptic off-target pharmacology confounding mechanistic interpretations.

Broad Profiling Selectivity

Class-level inference

Active only in HPGD assays across 501-panel

Supports off-target exclusion context

Broader profiling scope than successor probes

Evidence Dimension	Number of in vitro pharmacology assays screened with no off-target activity
Target Compound Data	ML148: 501 assays screened; activity detected only in HPGD-related assays. Additionally, inactive against ALDH1A1 (IC50 = 36,000 nM), HADH2 (>57,500 nM), HSD17β4 (>57,500 nM) in focused dehydrogenase panels.
Comparator Or Baseline	ML387 and ML388: Tested against focused panel of 5 dehydrogenases; inactive against LDHA, LDHB, rGAPDH, HSD17β4. No broad profiling across >450 targets reported in the same detail.
Quantified Difference	ML148's 501-assay broad profiling panel exceeds the 5-dehydrogenase focused panel used for ML387/ML388. Both show strong selectivity, but ML148's evidence base is broader in scope.
Conditions	PubChem BioAssay broad profiling; NCGC/NIH Chemical Genomics Center; includes biochemical and cell-based assay formats. Specific results available via PubChem AID 2407 and associated records. Note: comparator breadth of profiling differs; class-level inference applies.

Why This Matters

For target validation studies where off-target confounds must be rigorously excluded, ML148's 501-assay broad profiling dataset offers procurement-level confidence in its selectivity that is unmatched by compounds characterized only in focused dehydrogenase panels.

• [1] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. §3.6: Profiling Assays. View Source
• [2] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. Table 12: Inhibitory activities of ML387 and of ML388 and related analogs versus a panel of dehydrogenases. View Source

ML148 Optimal Application Scenarios: Evidence-Based Procurement Guidance

Cell-Based PGE2 Pathway Activation Studies Requiring Robust Intracellular Target Engagement

ML148 is the preferred choice among the original probe trio (ML147/ML148/ML149) for cell-based assays measuring PGE2 induction, based on its AC50 of 0.469 μM and 129% maximum induction in A549 cells—1.6× more potent than ML149 [1]. Its high PAMPA permeability (1,196 × 10⁻⁶ cm/s) [2] and favorable Caco-2 efflux ratio (0.53) [3] support efficient passive cellular uptake, enabling robust intracellular 15-PGDH inhibition at sub-micromolar concentrations. Researchers studying prostaglandin-mediated inflammation, wound healing, or bone formation should consider ML148 when cellular potency and passive permeability are primary selection criteria. Note that aqueous solubility limitations (3 μM original measurement) [3] necessitate careful DMSO stock preparation and solvent control.

Mechanistic Studies Requiring Uncompetitive Inhibition with Substrate-Dependent Potentiation

For biochemical or biophysical studies where the inhibition mechanism directly impacts data interpretation, ML148's uncompetitive mode of action—binding exclusively to the enzyme–substrate complex—provides a unique tool. This property, confirmed by kinetic measurements showing a 50% Km reduction and 25% Vmax decrease at 10 nM [3], makes ML148 the appropriate choice over competitive inhibitor ML147 when researchers aim to investigate the conformational or functional consequences of stabilizing the ES complex. The uncompetitive mechanism also implies that ML148's inhibitory potency increases under conditions of elevated substrate (PGE2) concentration, a scenario relevant to inflammatory microenvironments where prostaglandin levels are pathologically upregulated.

Target Validation Experiments Requiring Broad-Profiling Selectivity Evidence

ML148 has been tested across 501 in vitro pharmacology assays through PubChem's broad-profiling panel, with activity restricted exclusively to HPGD-related assays [3]. This extensive off-target profiling dataset—exceeding the focused dehydrogenase panels used for successor probes ML387 and ML388 [1]—provides procurement-level confidence for target validation experiments. Additionally, ML148's 643-fold selectivity over ALDH1A1 [3] is ~23× greater than ML387's selectivity index (~28-fold) [1], making ML148 the superior choice when ALDH1A1 co-inhibition could confound phenotypic interpretation, such as in retinoic acid signaling or cancer stem cell studies where ALDH1A1 activity is a known biomarker.

SAR and Chemical Biology Studies Using the Benzimidazole-Carboxamide Scaffold

ML148 serves as the reference compound for the benzimidazole-carboxamide 15-PGDH inhibitor series that led to the development of ML387 and ML388 [1]. Its defined chemical structure (piperidin-1-yl(1-m-tolyl-1H-benzo[d]imidazol-5-yl)methanone) [3] and well-characterized selectivity profile (IC50s of 56 nM [15-PGDH], 36,000 nM [ALDH1A1], >57,500 nM [HADH2], >57,500 nM [HSD17β4]) [3] establish it as an essential benchmark for SAR campaigns. When procuring ML148 alongside successor probes, researchers can systematically de-convolute the structural determinants of selectivity (ML148's 643-fold window vs. ML387's 28-fold) and metabolic stability (ML148 RLM T½ = 7.3 min vs. ML387 RLM T½ = 23 min) [2].

Application

Selection Property

Validation Focus

Cell-based PGE₂ pathway activation studies

Uncompetitive inhibition, high passive permeability

Intracellular target engagement, PGE₂ induction endpoint

Mechanistic studies of ES complex stabilization

Uncompetitive binding to enzyme–substrate complex

Kinetic parameter shift under elevated substrate

Target validation requiring broad off-target profiling

501-assay broad profiling, high ALDH1A1 selectivity index

Off-target confound exclusion in phenotypic readouts

SAR studies of benzimidazole-carboxamide scaffold

Defined scaffold, selectivity and metabolic stability profile

Benchmark for selectivity and stability SAR

• [1] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. View Source
• [2] Duveau DY, Yasgar A, Hu X, et al. Discovery of two small molecule inhibitors, ML387 and ML388, of human NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase. 2013 Dec 15 [updated 2015 Feb 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK280041. PMID: 25834895. Table 3: In vitro ADME properties. View Source
• [3] Jadhav A, Niesen FH, Schultz L, Oppermann U, Maloney DJ, Simeonov A. Potent and selective inhibitors of NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). 2010 Mar 4 [updated 2011 Mar 11]. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010–. NBK56243. PMID: 21735612. View Source